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Compound of Interest

Compound Name: N-Nitrosomethylphenidate

CAS No.: 55557-03-4

Cat. No.: B13421479

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity of significant concern for the

pharmaceutical industry. Classified as a probable human carcinogen, NMPH can form during

the synthesis, formulation, or storage of methylphenidate-containing drug products.[1][2]

Methylphenidate is a widely prescribed central nervous system (CNS) stimulant used in the

treatment of Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy.[1][3] The potential

presence of this genotoxic impurity necessitates rigorous analytical testing to ensure patient

safety and compliance with regulatory guidelines.[4][5]

This document provides detailed application notes and experimental protocols for the use of N-
Nitrosomethylphenidate as a reference standard in the identification and quantification of this

impurity in pharmaceutical products.
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A certified reference standard of N-Nitrosomethylphenidate is essential for accurate and

precise analytical measurements. The following table summarizes key information for this

compound.

Property Value Source

Chemical Name
methyl 2-(1-nitrosopiperidin-2-

yl)-2-phenylacetate
[6][7]

Synonyms
Methyl 1-nitroso-α-phenyl-2-

piperidineacetate
[1][6]

CAS Number 55557-03-4 [1][6][7]

Molecular Formula C₁₄H₁₈N₂O₃ [1][7]

Molecular Weight 262.31 g/mol [1]

Purity Typically >95% [1]

Storage Conditions -20°C, protect from light [6]

Experimental Protocols
The detection of N-nitrosamine impurities at trace levels requires highly sensitive and selective

analytical methods.[8] Liquid Chromatography with tandem mass spectrometry (LC-MS/MS)

and Gas Chromatography with tandem mass spectrometry (GC-MS/MS) are the most

commonly employed techniques.[1][8]

Protocol 1: Quantitative Analysis of N-
Nitrosomethylphenidate by LC-MS/MS
This protocol describes a general method for the quantification of NMPH in a drug product

using a certified reference standard.

2.1.1. Materials and Reagents

N-Nitrosomethylphenidate Certified Reference Standard

Methanol (LC-MS grade)
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Water (LC-MS grade)

Formic Acid (LC-MS grade)

Drug product containing methylphenidate

Volumetric flasks, pipettes, and vials

Syringe filters (0.22 µm)

2.1.2. Standard Solution Preparation

Stock Solution (100 µg/mL): Accurately weigh a suitable amount of N-
Nitrosomethylphenidate reference standard and dissolve it in methanol in a volumetric

flask to obtain a final concentration of 100 µg/mL.

Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable

diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards. The

concentration range should bracket the expected level of the impurity in the sample. A typical

range might be 0.5 ng/mL to 100 ng/mL.

2.1.3. Sample Preparation

Accurately weigh a portion of the powdered drug product equivalent to a specific dose of

methylphenidate.

Dissolve the sample in a known volume of diluent (e.g., methanol or a mixture of methanol

and water).

Vortex or sonicate the sample to ensure complete dissolution.

Centrifuge the sample to pellet any undissolved excipients.

Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

2.1.4. LC-MS/MS Instrumental Conditions
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The following are typical starting conditions and may require optimization for the specific

instrument used.

Parameter Recommended Condition

LC Column
C18 or PFP (Pentafluorophenyl) column (e.g.,

100 mm x 2.1 mm, 2.6 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Gradient

Start with a low percentage of B, ramp up to a

high percentage of B to elute the analyte, then

return to initial conditions for equilibration.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40°C

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Detection Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1)
To be determined by infusion of the reference

standard

Product Ions (Q3)
To be determined by infusion of the reference

standard

2.1.5. Data Analysis and Quantification

Generate a calibration curve by plotting the peak area of the NMPH reference standard

against its concentration.

Determine the concentration of NMPH in the prepared sample by interpolating its peak area

from the calibration curve.

Calculate the final amount of NMPH in the drug product, typically expressed in parts per

million (ppm) or nanograms per tablet.
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Protocol 2: Screening and Quantification of N-
Nitrosomethylphenidate by GC-MS/MS
This protocol is suitable for the analysis of NMPH, which is a semi-volatile compound.

2.2.1. Materials and Reagents

N-Nitrosomethylphenidate Certified Reference Standard

Dichloromethane (DCM, GC grade)

Methanol (GC grade)

Drug product containing methylphenidate

Anhydrous sodium sulfate

Volumetric flasks, pipettes, and GC vials

2.2.2. Standard Solution Preparation

Stock Solution (100 µg/mL): Prepare a stock solution of NMPH in methanol or

dichloromethane.

Working Standard Solutions: Serially dilute the stock solution with dichloromethane to

prepare calibration standards in a range appropriate for trace analysis (e.g., 1 ng/mL to 100

ng/mL).

2.2.3. Sample Preparation

Weigh a portion of the powdered drug product.

Disperse the sample in a suitable volume of water or an appropriate buffer.

Perform a liquid-liquid extraction with dichloromethane.

Collect the organic layer and dry it over anhydrous sodium sulfate.
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Filter the extract and concentrate it to a known volume if necessary.

Transfer the final extract to a GC vial.

2.2.4. GC-MS/MS Instrumental Conditions

Parameter Recommended Condition

GC Column
Mid-polarity column (e.g., DB-WAX or

equivalent)

Inlet Temperature 250°C

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate (e.g., 1.2 mL/min)

Oven Temperature Program

Start at a low temperature (e.g., 50°C), hold,

then ramp up to a final temperature (e.g.,

250°C) to elute NMPH.

Transfer Line Temperature 250°C

Ion Source Temperature 230°C

Ionization Mode Electron Ionization (EI)

MS/MS Detection Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1)
To be determined from the mass spectrum of

the reference standard

Product Ions (Q3)
To be determined from the product ion scan of

the precursor ion

2.2.5. Data Analysis and Quantification

The data analysis and quantification steps are analogous to those described for the LC-MS/MS

method.

Visualization of Workflows and Pathways
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N-Nitrosomethylphenidate Formation and Analysis
Workflow
The following diagram illustrates the potential formation of NMPH and the general workflow for

its analysis in a pharmaceutical setting.
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Caption: Workflow for NMPH formation, risk assessment, and analysis.
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General Genotoxicity Pathway of Nitrosamines
As a specific signaling pathway for N-Nitrosomethylphenidate is not well-defined, the

following diagram illustrates the generally accepted mechanism of genotoxicity for nitrosamine

compounds.

Metabolic Activation (Liver) Cellular Damage

N-Nitrosamine (e.g., NMPH) Cytochrome P450 Enzymes α-Hydroxylation Unstable α-hydroxynitrosamine Reactive Diazoalkane or Carbocation DNA DNA Adduct Formation (Alkylation) Mutation Potential for Carcinogenesis

Click to download full resolution via product page

Caption: General pathway of nitrosamine-induced genotoxicity.

Conclusion
The use of a well-characterized N-Nitrosomethylphenidate reference standard is

indispensable for the accurate assessment of this impurity in pharmaceutical products. The

provided LC-MS/MS and GC-MS/MS protocols offer a robust starting point for method

development and validation. Continuous monitoring and control of NMPH levels are critical to

ensuring the quality and safety of methylphenidate-containing medicines for patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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